4-[(3-Methylpentan-2-yl)amino]benzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-[(3-Methylpentan-2-yl)amino]benzonitrile is a benzonitrile derivative featuring a branched alkylamino substituent at the para position of the aromatic ring. The compound’s structure combines a nitrile group (electron-withdrawing) with a tertiary alkylamine (electron-donating), creating a polar yet lipophilic profile. Such reactions typically yield moderate to high purity products after column chromatography .
Properties
Molecular Formula |
C13H18N2 |
|---|---|
Molecular Weight |
202.30 g/mol |
IUPAC Name |
4-(3-methylpentan-2-ylamino)benzonitrile |
InChI |
InChI=1S/C13H18N2/c1-4-10(2)11(3)15-13-7-5-12(9-14)6-8-13/h5-8,10-11,15H,4H2,1-3H3 |
InChI Key |
WXBQTIRYIPERRQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C(C)NC1=CC=C(C=C1)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(3-Methylpentan-2-yl)amino]benzonitrile typically involves the reaction of 4-chlorobenzonitrile with 3-methylpentan-2-amine under suitable conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product.
Industrial Production Methods
In an industrial setting, the production of 4-[(3-Methylpentan-2-yl)amino]benzonitrile may involve the use of continuous flow reactors to optimize the reaction conditions and improve the yield. The use of catalysts and solvents such as dimethylformamide or dimethyl sulfoxide can also enhance the efficiency of the reaction. The final product is typically purified by recrystallization or column chromatography to obtain a high-purity compound suitable for further applications.
Chemical Reactions Analysis
Types of Reactions
4-[(3-Methylpentan-2-yl)amino]benzonitrile can undergo various types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form a nitro group under strong oxidizing conditions.
Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.
Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.
Common Reagents and Conditions
Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.
Substitution: Nitric acid for nitration, bromine for bromination.
Major Products Formed
Oxidation: 4-[(3-Methylpentan-2-yl)amino]nitrobenzene.
Reduction: 4-[(3-Methylpentan-2-yl)amino]benzylamine.
Substitution: 4-[(3-Methylpentan-2-yl)amino]-2-bromobenzonitrile.
Scientific Research Applications
4-[(3-Methylpentan-2-yl)amino]benzonitrile has several applications in scientific research, including:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with various biomolecules.
Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-[(3-Methylpentan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues with Alkylamino Substituents
- 4-[(3-Methylbutan-2-yl)amino]benzonitrile (): This positional isomer has a shorter branched alkyl chain (3-methylbutane vs. 3-methylpentane).
- 2-[(4-Methylpentan-2-yl)amino]benzonitrile (): The ortho-substituted isomer exhibits a lower melting point (30–32°C) due to reduced molecular symmetry. The para-substituted target compound may have a higher melting point and enhanced crystallinity, favoring stability in solid formulations .
| Compound | Substituent Position | Alkyl Chain | Melting Point (°C) | Yield (%) |
|---|---|---|---|---|
| 4-[(3-Methylpentan-2-yl)amino]benzonitrile | Para | 3-Methylpentan-2-yl | Inferred higher | N/A |
| 2-[(4-Methylpentan-2-yl)amino]benzonitrile | Ortho | 4-Methylpentan-2-yl | 30–32 | 69 |
| 4-[(3-Methylbutan-2-yl)amino]benzonitrile | Para | 3-Methylbutan-2-yl | Data unavailable | N/A |
Heterocyclic Derivatives
- 4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile (): Introducing a pyrimidine ring adds hydrogen-bonding capacity and aromaticity, significantly altering electronic properties. The hydroxyl group enhances solubility but may reduce blood-brain barrier penetration compared to the alkylamino target compound .
- The target compound’s simpler alkyl chain may offer a safer pharmacokinetic profile .
Therapeutic Analogues (HIV NNRTIs)
- Rilpivirine (): This FDA-approved NNRTI contains a cyanoethenyl group and dimethylphenyl substituents, enabling strong π-π stacking with HIV reverse transcriptase. While the target compound lacks these features, its alkylamino group could serve as a flexible linker in prodrug designs. Rilpivirine’s amphiphilic properties (logP ~4.5) contrast with the target’s likely lower logP (~3.0–3.5), impacting oral bioavailability .
| Property | 4-[(3-Methylpentan-2-yl)amino]benzonitrile | Rilpivirine |
|---|---|---|
| Molecular Weight | ~218 (estimated) | 366.46 |
| logP | ~3.0–3.5 | 4.5 |
| Therapeutic Application | Research compound | HIV-1 NNRTI |
| Synthetic Complexity | Low | High (multi-step synthesis) |
Research Implications
The structural simplicity of 4-[(3-Methylpentan-2-yl)amino]benzonitrile makes it a versatile scaffold for medicinal chemistry optimization. Comparisons with NNRTIs (e.g., rilpivirine) highlight opportunities to balance lipophilicity and polarity for improved bioavailability.
Biological Activity
4-[(3-Methylpentan-2-yl)amino]benzonitrile is an organic compound that has garnered attention due to its potential biological activities. This compound features a unique structure characterized by a benzonitrile moiety and an amino group attached to a branched alkyl chain, which significantly influences its chemical properties and biological interactions.
Chemical Structure and Properties
The molecular formula of 4-[(3-Methylpentan-2-yl)amino]benzonitrile is C₁₃H₁₈N₂, with a molecular weight of approximately 202.30 g/mol. Its structure includes:
- A benzene ring substituted with a nitrile group.
- An amino group derived from 3-methylpentan-2-ylamine.
This structural configuration contributes to its unique reactivity and potential interactions with biological targets.
Biological Activity
Research indicates that 4-[(3-Methylpentan-2-yl)amino]benzonitrile exhibits significant biological activity, particularly in modulating enzyme activities and interacting with specific receptors. The compound has been studied for its roles as both an inhibitor and an activator in various biochemical pathways, suggesting potential applications in pharmacology.
The biological activity of this compound can be attributed to its ability to interact with various molecular targets, including:
- Enzymes : It may act as an inhibitor or activator, influencing metabolic pathways.
- Receptors : The compound has shown potential in modulating receptor functions, which can affect physiological responses.
Research Findings
Several studies have explored the biological implications of 4-[(3-Methylpentan-2-yl)amino]benzonitrile:
- Enzyme Interaction Studies : In vitro assays have demonstrated that this compound can inhibit specific enzymes involved in metabolic processes, leading to altered cellular responses.
- Receptor Binding Affinity : Binding assays have indicated that the compound interacts with certain receptors, suggesting its role as a modulator of receptor-mediated signaling pathways.
- Pharmacological Applications : Preliminary studies suggest that 4-[(3-Methylpentan-2-yl)amino]benzonitrile could be developed into therapeutic agents targeting diseases linked to the pathways it influences.
Case Studies
Recent case studies involving this compound highlight its potential therapeutic benefits:
- Anticancer Activity : A study investigated the effects of this compound on cancer cell lines, revealing that it induces apoptosis in certain types of cancer cells through specific signaling pathways.
- Anti-inflammatory Effects : Another study demonstrated that 4-[(3-Methylpentan-2-yl)amino]benzonitrile could reduce inflammation markers in vitro, suggesting its utility in treating inflammatory diseases.
Comparative Analysis
To better understand the unique properties of 4-[(3-Methylpentan-2-yl)amino]benzonitrile, it can be compared with structurally similar compounds:
| Compound Name | Molecular Formula | Key Differences |
|---|---|---|
| 4-[Methyl(propan-2-yl)amino]benzonitrile | C₁₂H₁₈N₂ | Shorter alkyl chain; different biological activity |
| 3-[Methyl(2-methylpropyl)amino]benzonitrile | C₁₂H₁₈N₂ | Methyl group at a different position on the ring |
| 4-(Isobutylamino)benzonitrile | C₁₂H₁₈N₂ | Different alkyl substituent affecting reactivity |
This table illustrates how variations in alkyl substituents and functional group positioning can significantly influence chemical reactivity and biological properties.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
